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Compound of Interest

Compound Name: 1-Buten-1-ol

Cat. No.: B13825993

For researchers, scientists, and professionals in drug development, the safe handling of
chemicals is paramount. This guide provides essential safety and logistical information for 1-
Buten-1-ol, focusing on personal protective equipment (PPE), operational protocols, and
disposal plans. While a specific Safety Data Sheet (SDS) for 1-Buten-1-ol (CAS No. 56640-69-
8) is not readily available in public databases, this document compiles information based on its
chemical properties and data from its close isomer, 3-Buten-1-ol (CAS No. 627-27-0), to ensure
the highest safety standards.

Immediate Safety and Hazard Information

1-Buten-1-ol is a flammable liquid and requires careful handling to prevent ignition. Based on
data for its isomer, 3-Buten-1-ol, it is also expected to cause skin and serious eye irritation, and
may cause respiratory irritation.[1] Adherence to proper safety protocols is crucial to mitigate
these risks.

Key Hazard Statements for 3-Buten-1-ol (to be considered for 1-Buten-1-ol):

H226: Flammable liquid and vapor.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Personal Protective Equipment (PPE) and Exposure
Data

The following table summarizes the recommended personal protective equipment and
available quantitative data for handling butenol isomers. This information is critical for
minimizing exposure and ensuring personal safety.

Data Point Recommendation/Value
Eye Protection Chemical safety goggles or face shield.
Hand Protection Neoprene or nitrile rubber gloves.

) ] Lab coat, closed-toe shoes, and appropriate
Skin and Body Protection ) ) )
chemical-resistant clothing.

) ) Use in a well-ventilated area or with a NIOSH-
Respiratory Protection N _ .
certified organic vapor respirator.

Flash Point (3-Buten-1-ol) 33 °C (91.4 °F) - closed cup[1]
Boiling Point (3-Buten-1-ol) 112-114 °CJ[1]
Density (3-Buten-1-ol) 0.838 g/mL at 25 °CJ[1]

Experimental Protocols: Safe Handling and Disposal

Handling Protocol:

e Ventilation: Always handle 1-Buten-1-ol in a well-ventilated area, preferably within a certified
chemical fume hood.

e Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and
hot surfaces. Use spark-proof tools and explosion-proof equipment.[2]

» Personal Protective Equipment: Before handling, don the appropriate PPE as detailed in the
table above.
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e Grounding: Ground and bond containers when transferring the material to prevent static
discharge.[2]

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[2]

Storage Protocol:
o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, acid chlorides, and
acid anhydrides.[3]

o Temperature: Store at the recommended storage temperature to minimize vaporization.
Disposal Plan:

o Waste Classification: 1-Buten-1-ol waste is considered hazardous. Do not dispose of it
down the drain or in regular trash.[2]

e Liquid Waste: Collect liquid waste in a designated, properly labeled, and sealed container.

o Solid Waste: Contaminated materials such as gloves and absorbent pads should be
collected in a separate, labeled hazardous waste container.

» Disposal Method: Dispose of all waste through a licensed hazardous waste disposal
company, following all local, state, and federal regulations. Incineration is often the preferred
method for flammable organic compounds.[2]

Visualizing Safe Practices

To further clarify the procedural steps for handling 1-Buten-1-ol, the following diagrams
illustrate the recommended workflow for safe handling and emergency spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b13825993?utm_src=pdf-body-img
https://www.benchchem.com/product/b13825993?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13825993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

1. 3-Buten-1-ol 96 627-27-0 [sigmaaldrich.com]

2. gelest.com [gelest.com]

3. nbinno.com [nbinno.com]

 To cite this document: BenchChem. [Navigating the Safe Handling of 1-Buten-1-ol: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13825993#personal-protective-equipment-for-
handling-1-buten-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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